Cas no 1697925-57-7 (10-bromo-11-propyl-1,8,12-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene)

• Product Name: 10-bromo-11-propyl-1,8,12-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene
• CAS No: 1697925-57-7
• MF: C₁₂H₁₈BrN₃
• MW: 284.195421695709
• CID: 5895198
• PubChem ID: 136838558
• Update Time: 2025-07-09

10-bromo-11-propyl-1,8,12-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene Chemical and Physical Properties

Names and Identifiers

• 10-bromo-11-propyl-1,8,12-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene
• 1697925-57-7
• EN300-1118092
• 10-bromo-11-propyl-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-9,11-diene

• Inchi： 1S/C12H18BrN3/c1-2-4-9-11(13)12-14-7-8-5-3-6-10(8)16(12)15-9/h8,10,14H,2-7H2,1H3
• InChI Key： UCRKJPTZRAHUOO-UHFFFAOYSA-N
• SMILES： BrC1C(CCC)=NN2C=1NCC1CCCC21

Computed Properties

• Exact Mass: 283.06841g/mol
• Monoisotopic Mass: 283.06841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.8Ų

Additional information on 10-bromo-11-propyl-1,8,12-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene

10-Bromo-11-propyl-1,8,12-triazatricyclo[7.3.0.0²,⁶]dodeca-9,11-diene: A Comprehensive Overview

10-Bromo-11-propyl-1,8,12-triazatricyclo[7.3.0.0²,⁶]dodeca-9,11-diene, commonly referred to by its CAS number 1697925-57-7, is a complex organic compound with a unique tricyclic structure and functional groups that make it a subject of interest in various fields of chemistry and materials science.

The compound's structure is characterized by a tricyclic system with three nitrogen atoms at positions 1, 8, and 12. The presence of a bromine atom at position 10 and a propyl group at position 11 adds to its structural complexity and functional diversity. This combination of heteroatoms and substituents makes the compound a potential candidate for applications in drug design, catalysis, and advanced materials.

Recent studies have highlighted the importance of such tricyclic compounds in the development of new pharmaceutical agents due to their ability to interact with biological targets in unique ways. For instance, the bromine substituent can play a crucial role in modulating the compound's electronic properties and reactivity, while the propyl group may influence its solubility and bioavailability.

In terms of synthesis, researchers have explored various methods to construct this compound efficiently. One promising approach involves multi-component reactions that allow for the simultaneous formation of multiple bonds in a single step. This not only enhances the yield but also reduces the number of steps required for synthesis.

The compound's electronic structure has been studied using computational methods such as density functional theory (DFT). These studies have provided insights into its frontier molecular orbitals and reactivity patterns, which are critical for understanding its behavior in chemical reactions.

From an applications perspective, triazatricyclo compounds like CAS 1697925-57-7 are being investigated for their potential use as catalysts in organic synthesis due to their ability to stabilize transition states effectively.

In conclusion, 10-bromo-11-propyl-triazatricyclo[7.3.0.0²,⁶]dodeca-9,diene represents an exciting area of research with vast potential across multiple disciplines.